Cas no 874288-11-6 ({3-[(2-thienylmethyl)carbamoyl]phenylboronic acid)

• Product Name: {3-[(2-thienylmethyl)carbamoyl]phenylboronic acid
• CAS No: 874288-11-6
• MF: C₁₂H₁₂BNO₃S
• MW: 261.104581832886
• CID: 5700952
• Update Time: 2025-10-11

{3-[(2-thienylmethyl)carbamoyl]phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-[[(2-thienylmethyl)amino]carbonyl]phenyl]-
• {3-[(2-thienylmethyl)carbamoyl]phenylboronic acid

• Inchi： 1S/C12H12BNO3S/c15-12(14-8-11-5-2-6-18-11)9-3-1-4-10(7-9)13(16)17/h1-7,16-17H,8H2,(H,14,15)
• InChI Key： RLAAJTUMWGIFSW-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(C(NCC2SC=CC=2)=O)=C1)(O)O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 7.83±0.10(Predicted)

Additional information on {3-[(2-thienylmethyl)carbamoyl]phenylboronic acid

Comprehensive Overview of 3-[(2-thienylmethyl)carbamoyl]phenylboronic acid (CAS No. 874288-11-6)

3-[(2-thienylmethyl)carbamoyl]phenylboronic acid (CAS No. 874288-11-6) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thienylmethyl carbamoyl and phenylboronic acid functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industries are increasingly exploring its applications due to its versatility in constructing complex molecular architectures.

The growing interest in boronic acid-based compounds like 3-[(2-thienylmethyl)carbamoyl]phenylboronic acid is driven by their utility in drug discovery and bioconjugation. With the rise of targeted therapies and precision medicine, this compound’s ability to form stable covalent bonds with diols and other biomolecules makes it invaluable for developing proteolysis-targeting chimeras (PROTACs) and biomarker detection systems. Its CAS No. 874288-11-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 3-[(2-thienylmethyl)carbamoyl]phenylboronic acid is celebrated for its high reactivity and selectivity in cross-coupling reactions. The thienylmethyl moiety enhances its solubility in organic solvents, while the phenylboronic acid group ensures efficient transmetalation in palladium-catalyzed reactions. These properties align with the industry’s demand for green chemistry and atom-efficient processes, making it a preferred choice for API intermediates and functional materials.

In the context of material science, this compound is explored for its potential in organic electronics and sensor development. The integration of thiophene and boronic acid functionalities enables the design of conductive polymers and glucose-sensing platforms, addressing trends in wearable health tech and continuous monitoring systems. Searches for "boronic acid sensors" and "thiophene derivatives in electronics" highlight its interdisciplinary appeal.

Quality and purity are critical for CAS No. 874288-11-6, as impurities can affect reaction outcomes. Reputable suppliers emphasize HPLC/GC-MS validation and strict storage conditions (e.g., inert atmospheres) to preserve its stability. Researchers often query "how to handle phenylboronic acid derivatives" or "best practices for Suzuki coupling reagents," underscoring the need for technical guidance in handling such compounds.

In summary, 3-[(2-thienylmethyl)carbamoyl]phenylboronic acid exemplifies the convergence of pharmaceutical innovation and advanced materials. Its CAS No. 874288-11-6 serves as a gateway to diverse applications, from catalysis to biomedical engineering, positioning it as a compound of enduring scientific and industrial significance.